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Compound of Interest

Compound Name: Methyl 12-methyltridecanoate

Cat. No.: B164420 Get Quote

For researchers, scientists, and drug development professionals, adherence to rigorous safety

protocols is paramount. This document provides comprehensive guidance on the personal

protective equipment (PPE), operational procedures, and disposal plans for handling Methyl
12-methyltridecanoate, ensuring a safe laboratory environment.

Physical and Chemical Properties
A summary of the key quantitative data for Methyl 12-methyltridecanoate is presented below.

Property Value

Molecular Formula C15H30O2[1][2][3][4]

Molecular Weight 242.40 g/mol [1][2][3][4]

CAS Number 5129-58-8[1][3][4]

Physical State Liquid[3]

Purity >98%[1]

Storage Temperature 2 - 8 °C (Recommended)[5][6]
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While Methyl 12-methyltridecanoate is not classified as a hazardous substance, standard

laboratory best practices should be followed to minimize exposure and ensure safety.[1]

1. Engineering Controls:

Work in a well-ventilated area, preferably within a chemical fume hood, especially when

heating the substance or if aerosols may be generated.[5][7]

2. Personal Protective Equipment (PPE):

Eye and Face Protection: Wear safety glasses with side shields or chemical splash goggles

to prevent eye contact.[5][8]

Hand Protection: Wear suitable chemical-resistant gloves (e.g., nitrile) tested according to

EN 374.[5] Gloves should be inspected before use and disposed of properly after handling.

Skin and Body Protection: A standard laboratory coat is required. For operations with a

higher risk of splashing, a chemical-resistant apron may be necessary.

Respiratory Protection: Generally not required under normal handling conditions with

adequate ventilation.[5] If mists or aerosols are generated, use a respirator with an

appropriate organic vapor cartridge (Type A).[5]

3. Handling Procedures:

Avoid direct contact with skin, eyes, and clothing.[7]

Avoid inhalation of any fumes, vapors, or mists.[1]

Keep the container tightly closed when not in use.[7]

Wash hands thoroughly after handling the substance.[7]

Keep away from food, drink, and animal feedingstuffs.[5][6]

4. Storage:

Store in a cool, dry, and well-ventilated area.[1][7]
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Keep away from oxidizing agents and other incompatible materials.[1]

The recommended storage temperature is between 2–8 °C.[5][6]

Disposal Plan: Waste Management Protocol
Proper disposal of chemical waste is crucial for environmental safety and regulatory

compliance.

1. Waste Classification:

Methyl 12-methyltridecanoate is not classified as hazardous waste.[1] However, local,

state, and federal regulations must be followed for chemical disposal.[1][7]

2. Spill and Leak Cleanup:

In case of a spill, absorb the material with a suitable non-combustible absorbent (e.g., sand,

earth, or vermiculite).[7][8]

Use non-sparking tools to collect the absorbed material.[8]

Place the collected waste into a properly labeled, sealed container for disposal.[5][7]

Ventilate the affected area.[5]

3. Final Disposal:

Recycling of this product is not common.[1]

Dispose of the waste material at an approved waste disposal facility. This may involve

sending it to a landfill or a chemical incinerator.[1][7]

Do not allow the substance to enter drains, sewers, or watercourses.[9]

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for handling Methyl 12-
methyltridecanoate in a laboratory setting.
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Preparation
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Handling
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- Avoid contact and inhalation

Storage
- Cool, dry, ventilated area
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If not for immediate use

Spill Response
- Absorb with inert material
- Collect in sealed container

In case of spill

Disposal
- Follow local regulations
- Approved waste facility

After use

For subsequent use

End of Process
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Caption: Workflow for Handling Methyl 12-methyltridecanoate.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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